[[[4'-(6-amino-5H-purin-9-ium-9-yl)-1,3,5-trinitrospiro[cyclohexa-1,3-diene-6,2'-furo[3,4-d][1,3]dioxole]-6'-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate
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Overview
Description
The compound is a complex organic molecule with a purine base (specifically adenine), which is common in many biological molecules such as DNA, RNA, and ATP . The structure also suggests the presence of a phosphate group, which is a key component in energy storage and transfer within cells .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would be quite complex. It would likely involve a purine ring system (adenine), attached to a complex spirocyclic system, with multiple nitro groups and a phosphate group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its complex structure. The presence of the nitro groups could make it potentially reactive, while the phosphate group could confer water solubility .Scientific Research Applications
Synthesis and Physicochemical Properties
Research by Riley et al. (1998) discusses the design and synthesis of a cyclic phosphate analogue of inositol trisphosphate, a second messenger molecule, showcasing the intricate chemistry involved in creating complex phosphate derivatives for biological studies (Riley et al., 1998).
Analytical and Biological Applications
Webb (1992) developed a spectrophotometric method for measuring inorganic phosphate, demonstrating the importance of precise analytical techniques in research involving phosphate derivatives (Webb, 1992).
Phosphonate and Prodrug Research
Krečmerová et al. (2022) discussed the role of compounds with phosphonate groups in medicinal chemistry, highlighting their applications as enzyme inhibitors and potential drug candidates, particularly for antiviral treatments (Krečmerová et al., 2022).
Phosphorus Chemistry and Organophosphorus Compounds
Scheibye et al. (1982) explored reactions of ketones with specific phosphorus compounds, contributing to the field of organophosphorus chemistry with implications for synthesizing novel compounds (Scheibye et al., 1982).
Phosphorothioate Analogs and Biochemical Research
Kaczmarek et al. (2016) studied the synthesis and biochemical properties of phosphorothioate analogs of nucleotides, providing insights into their potential as molecular probes and therapeutic agents (Kaczmarek et al., 2016).
Mechanism of Action
Future Directions
properties
CAS RN |
61368-63-6 |
---|---|
Product Name |
[[[4'-(6-amino-5H-purin-9-ium-9-yl)-1,3,5-trinitrospiro[cyclohexa-1,3-diene-6,2'-furo[3,4-d][1,3]dioxole]-6'-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate |
Molecular Formula |
C40H77N12O19P3 |
Molecular Weight |
713.2 g/mol |
IUPAC Name |
[[[4'-(6-amino-5H-purin-9-ium-9-yl)-1,3,5-trinitrospiro[cyclohexa-1,3-diene-6,2'-furo[3,4-d][1,3]dioxole]-6'-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate |
InChI |
InChI=1S/C16H13N8O19P3/c17-13-10-14(19-4-18-13)21(5-20-10)15-12-11(7(39-15)3-38-45(34,35)43-46(36,37)42-44(31,32)33)40-16(41-12)8(23(27)28)1-6(22(25)26)2-9(16)24(29)30/h1-2,4-5,8,10,17H,3H2,(H4,31,32,33,34,35,36,37)/p-1 |
InChI Key |
XTSNRUFLZVGKOU-NRBYJGOSSA-O |
SMILES |
C1=C(C=C(C2(C1[N+](=O)[O-])OC3=C(OC(=C3O2)[N+]4=C5C(C(=NC=N5)N)N=C4)COP(=O)(O)OP(=O)(O)OP(=O)([O-])[O-])[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES |
C1=C(C=C(C2(C1[N+](=O)[O-])OC3=C(OC(=C3O2)[N+]4=C5C(C(=NC=N5)N)N=C4)COP(=O)(O)OP(=O)(O)OP(=O)([O-])[O-])[N+](=O)[O-])[N+](=O)[O-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2',3'-O-(2,4,6-trinitro-cyclohexadienylidine)adenosine 5'-triphosphate MgTNP-ATP TNP-ATP |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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